Cas no 2002562-74-3 (2,2-Difluoro-3-(3-methylideneazetidin-1-yl)propan-1-amine)

• Product Name: 2,2-Difluoro-3-(3-methylideneazetidin-1-yl)propan-1-amine
• CAS No: 2002562-74-3
• MF: C₇H₁₂F₂N₂
• MW: 162.180388450623
• CID: 6345107
• PubChem ID: 165467332
• Update Time: 2025-05-23

2,2-Difluoro-3-(3-methylideneazetidin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2002562-74-3
• 2,2-difluoro-3-(3-methylideneazetidin-1-yl)propan-1-amine
• EN300-788787
• 2,2-Difluoro-3-(3-methylideneazetidin-1-yl)propan-1-amine

• Inchi： 1S/C7H12F2N2/c1-6-2-11(3-6)5-7(8,9)4-10/h1-5,10H2
• InChI Key： XVFLGCICVCIVPA-UHFFFAOYSA-N
• SMILES： FC(CN)(CN1CC(=C)C1)F

Computed Properties

• Exact Mass: 162.09685472g/mol
• Monoisotopic Mass: 162.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 29.3Ų

Additional information on 2,2-Difluoro-3-(3-methylideneazetidin-1-yl)propan-1-amine

Exploring the Potential of 2,2-Difluoro-3-(3-methylideneazetidin-1-yl)propan-1-amine (CAS No. 2002562-74-3) in Modern Pharmaceutical Research

The compound 2,2-Difluoro-3-(3-methylideneazetidin-1-yl)propan-1-amine (CAS No. 2002562-74-3) has garnered significant attention in recent years due to its unique structural features and potential applications in drug discovery. As a fluorinated amine derivative, it combines the versatility of an azetidine ring with the metabolic stability imparted by difluoro substitution, making it a promising candidate for medicinal chemistry. Researchers are particularly interested in its role as a building block for novel small molecule therapeutics, especially in areas like kinase inhibition and GPCR modulation.

One of the most searched questions in pharmaceutical forums revolves around "how fluorination improves drug properties." This compound exemplifies this principle perfectly. The 2,2-difluoro moiety enhances lipophilicity and membrane permeability while resisting oxidative metabolism – key factors addressed in contemporary "drug-likeness optimization" strategies. The 3-methylideneazetidin-1-yl group introduces constrained three-dimensionality, addressing the industry's growing focus on saturation-enhanced scaffolds to improve target selectivity.

Recent patent analyses reveal that azetidine-containing compounds like CAS No. 2002562-74-3 are being explored for neurodegenerative disease targets, aligning with trending searches about "new Alzheimer's disease treatments." The molecule's ability to serve as a bioisostere for proline derivatives makes it valuable in peptidomimetic design, a hot topic in cancer immunotherapy research. Computational studies suggest its conformational rigidity may reduce off-target effects – a major concern in "drug safety prediction" discussions.

The synthetic accessibility of 2,2-Difluoro-3-(3-methylideneazetidin-1-yl)propan-1-amine has been optimized through recent advances in flow chemistry techniques, answering frequent queries about "scalable synthesis of fluorinated amines." Its chiral center offers opportunities for enantioselective synthesis, particularly relevant to the "green chemistry in pharma" movement. Stability studies indicate excellent compatibility with late-stage functionalization strategies, making it valuable for combinatorial chemistry approaches.

From a structure-activity relationship perspective, the compound's hydrogen bond donor/acceptor balance (a frequently searched parameter in molecular docking studies) suggests potential for CNS penetration. This addresses growing interest in "blood-brain barrier crossing molecules" for neurological applications. The vinylogous amide character of the methylideneazetidine moiety provides unique electronic effects that are being studied for allosteric modulation applications.

In the context of fragment-based drug discovery (a trending methodology), this molecule's molecular weight (247.25 g/mol) and polar surface area (29.5 Ų) place it within ideal ranges for lead-like compounds. Database searches show increasing citations in proteolysis-targeting chimera (PROTAC) designs, responding to the booming interest in "targeted protein degradation" technologies. Its spirocyclic potential through the azetidine nitrogen makes it attractive for creating three-dimensional diversity in screening libraries.

Analytical characterization of CAS No. 2002562-74-3 reveals excellent NMR purity (>95% in most reported preparations), addressing common quality concerns in "pharmaceutical intermediate standards." The compound's logP (predicted 0.89) and solubility profile make it suitable for both oral formulation development and biological screening assays. Recent publications highlight its use in creating covalent inhibitors through the Michael acceptor capability of the methylidene group.

Looking forward, 2,2-Difluoro-3-(3-methylideneazetidin-1-yl)propan-1-amine represents an exciting case study in rational molecular design. Its combination of fluorine effects, ring strain from the azetidine, and vectorial diversity from the amine group encapsulates multiple modern medicinal chemistry principles. As the pharmaceutical industry continues to seek solutions for "undruggable targets" and "polypharmacology approaches," this compound's multifaceted nature positions it as a valuable tool for next-generation drug discovery efforts.